Cas no 1806800-05-4 (3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806800-05-4
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4857200
• Update Time: 2025-06-13

3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-4-7-5(1-2-13)3-6(14)8(15-7)9(11)12/h3,9H,1,4,14H2
• InChI Key： JMFMGIFIEQYZDT-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=CC(=C(C(F)F)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile

Comprehensive Overview of 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806800-05-4)

3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806800-05-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as bromomethyl and difluoromethyl, serves as a versatile intermediate in the synthesis of advanced molecules. Its structural features make it particularly valuable for applications in drug discovery, where precision and functionality are paramount.

The growing interest in 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile is driven by its potential role in addressing contemporary challenges in medicinal chemistry. Researchers are increasingly exploring its utility in the development of targeted therapies and small-molecule inhibitors, which are critical in combating diseases such as cancer and metabolic disorders. The compound's nitrile and amino groups further enhance its reactivity, enabling the creation of complex derivatives with tailored properties.

In the agrochemical sector, 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile is being investigated for its potential in designing next-generation crop protection agents. The incorporation of difluoromethyl groups is known to improve the bioavailability and stability of agrochemicals, making this compound a promising candidate for sustainable farming solutions. As the demand for eco-friendly pesticides rises, the relevance of such intermediates continues to grow.

From a synthetic perspective, the compound's bromomethyl moiety offers a reactive site for further functionalization, allowing chemists to introduce diverse substituents. This flexibility is particularly advantageous in combinatorial chemistry and high-throughput screening, where rapid modification of molecular scaffolds is essential. Additionally, the presence of both electron-withdrawing and electron-donating groups within the same molecule enables fine-tuning of electronic properties, a feature highly sought after in material science applications.

The analytical characterization of 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the purity and structural integrity of the compound, which is crucial for its performance in downstream applications. Quality control protocols are rigorously applied to meet the stringent standards required in pharmaceutical and agrochemical manufacturing.

As the scientific community continues to explore the potential of 3-Amino-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile, its role in innovation-driven industries is expected to expand. Whether in the development of novel therapeutics or sustainable agrochemicals, this compound exemplifies the intersection of chemistry and cutting-edge technology. Its versatility and functional richness position it as a key player in the advancement of modern science.